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Compound of Interest

Compound Name: 5-Cyclohexadecen-1-one

Cat. No.: B1217015 Get Quote

In the intricate world of fragrance chemistry, macrocyclic ketones are prized for their potent and

persistent musk aromas. This guide provides a detailed comparison of the olfactory properties

of two prominent macrocyclic musks: 5-Cyclohexadecen-1-one and Exaltone

(Cyclopentadecanone). Aimed at researchers, scientists, and professionals in the fragrance

and drug development industries, this document synthesizes available data on their odor

profiles, physicochemical properties, and the experimental methodologies used for their

evaluation.

Chemical and Physical Properties
A foundational understanding of the physical and chemical characteristics of these molecules is

essential for their application in fragrance formulations. Both are large cyclic ketones, but

subtle differences in their structure, such as the presence of a double bond in 5-
Cyclohexadecen-1-one, influence their olfactory perception.
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Property 5-Cyclohexadecen-1-one
Exaltone
(Cyclopentadecanone)

Synonyms Ambretone, Velvione[1] Normuscone, Musk CPD

CAS Number 37609-25-9[2] 502-72-7[3]

Molecular Formula C₁₆H₂₈O[2] C₁₅H₂₈O

Molecular Weight 236.39 g/mol [2] 224.38 g/mol

Physical Form Liquid[2] Colorless crystals[4]

Odor Description
Powdery, clean, intense musk-

like aroma[1]

Powerful, warm, diffusive,

powdery, animalic, greasy

musk[3][4]

Quantitative Odor Comparison
Direct quantitative comparison of the odor intensity of these two compounds is challenging due

to a lack of studies that evaluate them under identical experimental conditions. However,

qualitative descriptions consistently highlight Exaltone as a particularly powerful and diffusive

musk. While a specific odor threshold for 5-Cyclohexadecen-1-one is not readily available in

the cited literature, the detection threshold for the related compound Exaltenone

(cyclopentadecenone, an unsaturated analog of Exaltone) has been reported as 0.8 ng/L in

air[5]. The odor life on a smelling strip for Exaltone is noted to be 320 hours[6].

Experimental Protocols
The evaluation of musk odorants relies on a combination of analytical and sensory techniques.

The following are detailed methodologies for key experiments in this field.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique that combines the separation of volatile compounds with human

sensory perception. It allows for the identification of odor-active compounds in a mixture.

Objective: To determine the odor character and intensity of individual compounds as they elute

from the gas chromatograph.
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Methodology:

Sample Preparation: The musk compound is diluted in an appropriate solvent (e.g., ethanol)

to a concentration suitable for injection.

Instrumentation: A gas chromatograph is equipped with a capillary column appropriate for the

separation of large molecules. The column effluent is split between a conventional detector

(e.g., Flame Ionization Detector or Mass Spectrometer) and a heated sniffing port.

Olfactory Assessment: A trained sensory panelist sniffs the effluent from the sniffing port and

records the time, intensity, and description of any perceived odors.

Data Analysis: The olfactogram (a plot of odor intensity versus retention time) is aligned with

the chromatogram to identify the odor-active compounds.

Sensory Panel Evaluation
Sensory panels provide qualitative and quantitative data on the overall odor profile of a

substance.

Objective: To characterize the odor profile of the musk compounds using a trained panel of

human assessors.

Methodology:

Panelist Selection and Training: Panelists are screened for their olfactory acuity and trained

to identify and scale the intensity of various odor attributes.

Sample Presentation: The musk compounds are presented to the panelists in a controlled

environment. Samples may be presented as dilutions in a solvent on smelling strips or in

sniff bottles.

Evaluation: Panelists rate the intensity of various odor descriptors (e.g., musk, powdery,

animalic, sweet) on a labeled magnitude scale.

Data Analysis: The data from all panelists are compiled and statistically analyzed to generate

a comprehensive odor profile for each compound.
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In-Vitro Olfactory Receptor Assay
These assays are used to investigate the molecular mechanisms of odor perception by

measuring the response of specific olfactory receptors to odorant molecules.

Objective: To determine the activation profile of olfactory receptors in response to the musk

compounds.

Methodology:

Cell Culture and Transfection: A cell line (e.g., HEK293) is cultured and transfected with the

gene for a specific olfactory receptor (e.g., OR5AN1, which is known to respond to

macrocyclic musks) and a reporter gene (e.g., luciferase).

Odorant Stimulation: The transfected cells are exposed to varying concentrations of the

musk compound.

Signal Detection: Activation of the olfactory receptor by the musk compound initiates a

signaling cascade that results in the expression of the reporter gene. The signal from the

reporter (e.g., light from luciferase) is measured.

Data Analysis: The response is plotted against the odorant concentration to determine the

receptor's sensitivity and efficacy for the specific musk compound.

Signaling Pathways and Experimental Workflows
To visualize the complex processes involved in musk odor evaluation, the following diagrams

are provided.
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Caption: Experimental workflow for musk odor analysis.
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Caption: Simplified olfactory signaling pathway for musk odorants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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